Cas no 13603-87-7 (1-Propyne, 3-(ethylsulfonyl)-)

• Product Name: 1-Propyne, 3-(ethylsulfonyl)-
• CAS No: 13603-87-7
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 5264930
• Update Time: 2025-08-03

1-Propyne, 3-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propyne, 3-(ethylsulfonyl)-

• Inchi： 1S/C5H8O2S/c1-3-5-8(6,7)4-2/h1H,4-5H2,2H3
• InChI Key： GMAZINWPVHABJE-UHFFFAOYSA-N
• SMILES： C#CCS(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-Propyne, 3-(ethylsulfonyl)-

Recent Advances in the Study of 1-Propyne, 3-(ethylsulfonyl)- (CAS: 13603-87-7) in Chemical Biology and Pharmaceutical Research

The compound 1-Propyne, 3-(ethylsulfonyl)- (CAS: 13603-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The discussion is based on peer-reviewed studies published within the last two years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the role of 1-Propyne, 3-(ethylsulfonyl)- as a versatile intermediate in organic synthesis. Its alkyne functionality and sulfonyl group make it an attractive building block for the development of more complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in click chemistry reactions, enabling the rapid assembly of bioactive compounds with high efficiency. The study also noted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development.

In addition to its synthetic utility, 1-Propyne, 3-(ethylsulfonyl)- has shown promising biological activity in preclinical models. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory effects against specific enzymes involved in inflammatory pathways. The study identified the sulfonyl group as a key pharmacophore, responsible for the observed activity. These findings suggest that further optimization of this scaffold could lead to the development of novel anti-inflammatory agents.

Another area of interest is the potential application of 1-Propyne, 3-(ethylsulfonyl)- in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its use as a linker in antibody-drug conjugates (ADCs). The researchers reported that the compound's ability to form stable covalent bonds with both antibodies and cytotoxic payloads makes it an ideal candidate for ADC development. Moreover, the study highlighted the compound's favorable pharmacokinetic properties, including minimal off-target effects, which are crucial for clinical translation.

Despite these promising developments, challenges remain in the widespread adoption of 1-Propyne, 3-(ethylsulfonyl)- in pharmaceutical applications. One of the primary concerns is the scalability of its synthesis. A recent review in Organic Process Research & Development pointed out that current synthetic routes often involve multiple steps and require expensive catalysts. However, the same review also discussed emerging strategies, such as flow chemistry and biocatalysis, which could address these limitations and enable large-scale production.

In conclusion, 1-Propyne, 3-(ethylsulfonyl)- (CAS: 13603-87-7) represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features and biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Future studies should focus on optimizing its synthesis and further elucidating its mechanism of action to unlock its full potential. The ongoing research in this area underscores the compound's significance and its potential to contribute to the next generation of pharmaceutical innovations.